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Indeno[1,2,3-cd]pyrene Indeno[1,2,3-cd]pyrene Indeno[1,2,3-cd]pyrene is a yellowish, aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Indene[1,2,3-cd]pyrene is primarily found in certain foods, gasoline and diesel exhaust, cigarette smoke, coal tar and coal tar pitch, soot and petroleum asphalt. This substance is used only for research purposes. Indene[1,2,3-cd]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Indeno[1,2,3-cd]pyrene is a member of pyrenes.
Indeno(1,2,3-cd)pyrene appears as yellow crystals.
Brand Name: Vulcanchem
CAS No.: 193-39-5
VCID: VC0138397
InChI: InChI=1S/C22H12/c1-2-7-17-16(6-1)18-11-10-14-9-8-13-4-3-5-15-12-19(17)22(18)21(14)20(13)15/h1-12H
SMILES: C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3
Molecular Formula: C22H12
Molecular Weight: 276.3 g/mol

Indeno[1,2,3-cd]pyrene

CAS No.: 193-39-5

Reference Standards

VCID: VC0138397

Molecular Formula: C22H12

Molecular Weight: 276.3 g/mol

Indeno[1,2,3-cd]pyrene - 193-39-5

CAS No. 193-39-5
Product Name Indeno[1,2,3-cd]pyrene
Molecular Formula C22H12
Molecular Weight 276.3 g/mol
IUPAC Name hexacyclo[16.3.1.02,7.08,21.011,20.014,19]docosa-1(22),2,4,6,8(21),9,11(20),12,14(19),15,17-undecaene
Standard InChI InChI=1S/C22H12/c1-2-7-17-16(6-1)18-11-10-14-9-8-13-4-3-5-15-12-19(17)22(18)21(14)20(13)15/h1-12H
Standard InChIKey SXQBHARYMNFBPS-UHFFFAOYSA-N
SMILES C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3
Canonical SMILES C1=CC=C2C(=C1)C3=C4C2=CC5=CC=CC6=C5C4=C(C=C6)C=C3
Boiling Point 997 °F at 760 mm Hg (NTP, 1992)
536.0 °C
536 °C
Colorform Yellow crystals from cyclohexane; bright-yellow plates from petroleum ether
Yellow plates or needles (recrystallized from light petroleum solution) showing a greenish-yellow fluorescence.
Melting Point 320 to 325 °F (NTP, 1992)
163.6 °C
164 °C
Physical Description Indeno(1,2,3-cd)pyrene appears as yellow crystals.
YELLOW CRYSTALS.
Description Indeno[1,2,3-cd]pyrene is a yellowish, aromatic hydrocarbon consisting of six fused rings and produced by the incomplete combustion of organic matter. Indene[1,2,3-cd]pyrene is primarily found in certain foods, gasoline and diesel exhaust, cigarette smoke, coal tar and coal tar pitch, soot and petroleum asphalt. This substance is used only for research purposes. Indene[1,2,3-cd]pyrene is reasonably anticipated to be a human carcinogen. (NCI05)
Indeno[1,2,3-cd]pyrene is a member of pyrenes.
Indeno(1,2,3-cd)pyrene appears as yellow crystals.
Shelf Life Stable under recommended storage conditions.[Sigma-Aldrich; Safety Data Sheet for Indeno
Solubility 6.88e-10 M
In water, 6.9X10-4 umol/L (1.9X10-4 mg/L) at 25 °C
In water, 6.2X10-2 mg/L at 20 °C
Soluble in organic solvents.
Solubility in water: none
Synonyms 1,10-(1,2-Phenylene)pyrene; 1,10-(o-Phenylene)pyrene; Indeno(1,2,3-cd)pyrene;
Vapor Pressure 1.25X10-10 mm Hg at 25 °C (est)
PubChem Compound 9131
Last Modified Nov 11 2021
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